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Compound of Interest

Compound Name: Isonipecotic acid

Cat. No.: B554702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the basic and pharmacological properties of

isonipecotic acid, a pivotal molecule in neuroscience research and a building block for novel

therapeutics.

Core Chemical and Physical Properties
Isonipecotic acid, also known as piperidine-4-carboxylic acid, is a saturated heterocyclic

compound.[1] Its structure features a piperidine ring with a carboxylic acid substituent at the 4-

position, making it a conformationally constrained analog of the neurotransmitter γ-

aminobutyric acid (GABA).[2] This structural feature is key to its biological activity.

Below is a summary of its fundamental properties:
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Property Value References

Molecular Formula C₆H₁₁NO₂ [3][4]

Molecular Weight 129.16 g/mol [3][4]

CAS Number 498-94-2 [3]

Appearance
White to off-white crystalline

powder
[1][3]

Melting Point >300 °C [3][4]

Solubility

Soluble in water, slightly

soluble in methanol, insoluble

in ethanol.

[5][6]

pKa₁ (Carboxylic Acid) 3.73 [1][7]

pKa₂ (Piperidine Nitrogen) 10.72 [1][7]

LogP -0.08 [1]

Pharmacological Profile: Interaction with the
GABAergic System
Isonipecotic acid's primary pharmacological significance lies in its interaction with the

GABAergic system, the main inhibitory neurotransmitter system in the central nervous system.

GABAA Receptor Partial Agonism
Isonipecotic acid is a moderately potent partial agonist at GABAA receptors.[2] Its efficacy

varies depending on the subunit composition of the receptor complex:

GABAA Receptor Subtype Efficacy (Emax) Reference

α₁, α₂, α₃, α₅-containing
46-57% (Moderate-efficacy

partial agonist)
[2]

α₄, α₆-containing
83-104% (Full or near-full

agonist)
[2]
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This differential activity at various GABAA receptor subtypes makes isonipecotic acid and its

derivatives valuable tools for dissecting the physiological roles of these specific receptor

populations.

GABA Transporter Inhibition
While isonipecotic acid itself is primarily characterized as a GABAA receptor agonist, its

isomeric counterpart, nipecotic acid (piperidine-3-carboxylic acid), is a well-known inhibitor of

GABA transporters (GATs).[8] This suggests that derivatives of isonipecotic acid could be

designed to target GATs, which are responsible for the reuptake of GABA from the synaptic

cleft and are significant targets for antiepileptic drugs.[9]

Experimental Protocols
Synthesis of Isonipecotic Acid
Isonipecotic acid can be synthesized via the reduction of isonicotinic acid (pyridine-4-

carboxylic acid). A common method involves catalytic hydrogenation.

Protocol: Reduction of Isonicotinic Acid

Reaction Setup: In a high-pressure hydrogenation vessel, dissolve isonicotinic acid in a

suitable solvent, such as glacial acetic acid or an aqueous solution of hydrochloric acid.[3]

Catalyst: Add a platinum-based catalyst, typically platinum oxide (PtO₂).[3]

Hydrogenation: Pressurize the vessel with hydrogen gas and heat the mixture. The reaction

progress can be monitored by the cessation of hydrogen uptake.

Work-up: After the reaction is complete, cool the vessel and carefully vent the hydrogen gas.

Filter the reaction mixture to remove the catalyst.

Isolation: The product, isonipecotic acid, can be isolated by evaporation of the solvent. If

the reaction is performed in hydrochloric acid, the hydrochloride salt of isonipecotic acid
will be formed.[3]

Purification: The crude product can be purified by recrystallization from water or ethanol.[9]
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Synthesis Workflow

Isonicotinic Acid + H₂, PtO₂

(Catalytic Hydrogenation) Crude Isonipecotic Acid Recrystallization Pure Isonipecotic Acid

Click to download full resolution via product page

Synthesis and purification workflow for isonipecotic acid.

Analytical Characterization: HPLC
High-performance liquid chromatography (HPLC) is a standard method to assess the purity of

isonipecotic acid and its derivatives.

Protocol: Reversed-Phase HPLC for Isonipecotic Acid Hydrochloride

Column: A C18 reversed-phase column (e.g., Newcrom R1) is suitable.

Mobile Phase: A simple isocratic mobile phase can be used, consisting of a mixture of

acetonitrile and water with an acidic modifier like phosphoric acid or formic acid for Mass

Spectrometry compatibility.

Detection: UV detection at a low wavelength (e.g., 200-210 nm) is appropriate as

isonipecotic acid lacks a strong chromophore.

Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent

mixture.

Analysis: Inject the sample onto the column and monitor the elution profile. The purity is

determined by the relative area of the main peak.

Pharmacological Evaluation: Whole-Cell Patch-Clamp
Electrophysiology
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To characterize the effects of isonipecotic acid on GABAA receptors, the whole-cell patch-

clamp technique is employed on neurons or cell lines expressing specific GABAA receptor

subtypes.

Protocol: Whole-Cell Patch-Clamp Recording

Cell Preparation: Prepare primary neuronal cultures or transfected cell lines (e.g., HEK293

cells) expressing the GABAA receptor subtypes of interest.

Recording Setup: Use a patch-clamp amplifier and data acquisition system. Glass

micropipettes with a resistance of 3-5 MΩ are filled with an internal solution containing a

chloride salt (e.g., CsCl) to allow for the measurement of chloride currents.

Giga-seal Formation: A high-resistance seal (>1 GΩ) is formed between the micropipette and

the cell membrane.

Whole-Cell Configuration: The membrane patch is ruptured by applying gentle suction,

allowing electrical access to the cell's interior.

Drug Application: Isonipecotic acid is applied to the cell at various concentrations using a

perfusion system.

Data Acquisition: The resulting chloride currents flowing through the GABAA receptors are

recorded in voltage-clamp mode. The potency (EC₅₀) and efficacy (Emax) of isonipecotic
acid are determined by constructing a concentration-response curve.[1]

Signaling Pathway Context: The GABAergic
Synapse
Isonipecotic acid exerts its effects within the context of the GABAergic synapse. The following

diagram illustrates the key components and processes involved.
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Simplified diagram of a GABAergic synapse showing the site of action for isonipecotic acid.
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This guide serves as a foundational resource for understanding the core properties and

research applications of isonipecotic acid. Its unique pharmacological profile continues to

make it a valuable tool in the ongoing exploration of the GABAergic system and the

development of novel therapies for neurological and psychiatric disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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